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Compound of Interest

(2-Methyl-2-propenyl)succinic
Anhydride

Cat. No.: B097434

Compound Name:

An In-Depth Technical Guide to (2-Methyl-2-
propenyl)succinic anhydride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (2-Methyl-2-propenyl)succinic
anhydride, a versatile chemical intermediate. The document details its chemical and physical
properties, synthesis, and key applications, with a focus on its role as a curing agent for epoxy
resins.

Chemical Identity and Properties

(2-Methyl-2-propenyl)succinic anhydride, also known as (3-Methallyl)succinic Anhydride, is
a dicarboxylic anhydride. Its structure incorporates both a reactive anhydride ring and an
alkenyl group, making it a useful building block in organic synthesis and polymer chemistry.

CAS Number: 18908-20-8[1]
Molecular Formula: CsH1003
Molecular Weight: 154.17 g/mol

A summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
3-(2-methyl-2-

IUPAC Name propenyl)dihydro-2,5-
furandione

(B-Methallyl)succinic
Anhydride, 4-Methyl-4-
pentene-1,2-dicarboxylic

Synonyms ) [112]
Anhydride,
Methylpropensuccinicanhydrid

e

White to off-white crystalline
Appearance

powder
Melting Point 58 °C [1]
Boiling Point 137 °C at 9 mmHg [1]
Purity >97% [1]
Store in a cool, dry place
Storage Conditions under an inert atmosphere [1]

(e.g., Argon)

Synthesis of (2-Methyl-2-propenyl)succinic
anhydride

The primary route for the synthesis of (2-Methyl-2-propenyl)succinic anhydride is the Alder-
ene reaction. This reaction involves the addition of an alkene with an allylic hydrogen (the
"ene"), such as isobutylene, to an electron-deficient alkene (the "enophile™), in this case, maleic
anhydride. The reaction proceeds through a concerted pericyclic mechanism, often at elevated
temperatures.
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Synthesis of (2-Methyl-2-propenyl)succinic anhydride via Ene Reaction

Reactants

Isobutylene
—
Maleic Anhydride

Reaction Conditions

High Temperature
(e.g., 150-280 °C)

Product

Ene Reaction 62

-Methyl-2-propenyl)succinic anhydrida

© 2025 BenchChem. All rights reserved.

3/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Epoxy Curing
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Y
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/
Cure in Oven
(e.g., 2h at 100°C)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b097434#2-methyl-2-propenyl-succinic-anhydride-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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